7,8-Difluoro-6-methoxymethoxychroman

• Molecular Formula: C11H12F2O3
• Molecular Weight: 230.21 g/mol
• IUPAC Name: 7,8-difluoro-6-(methoxymethoxy)-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C11H12F2O3/c1-14-6-16-8-5-7-3-2-4-15-11(7)10(13)9(8)12/h5H,2-4,6H2,1H3
• InChI Key: CPXXUQZUJDJWML-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C(=C2C(=C1)CCCO2)F)F

Description

7,8-Difluoro-6-methoxymethoxychroman is a useful research compound. Its molecular formula is C11H12F2O3 and its molecular weight is 230.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.0 g (80.6 mmol) of 7,8-difluorochroman-6-ol are dissolved in 135 ml of dichloromethane, and 16.5 ml (94.2 mmol) of N-ethyldiisopropylamine are added with ice-cooling. After 5 min, 7.34 ml (97.0 mmol) of chloromethyl methyl ether are metered in the temperature range from 15 to 30° C. After 18 h at 20° C., 50 ml of triethylamine are added, and the batch is stirred again for 18 h. Water is added to the reaction mixture, and the organic phase is separated off. The aqueous phase is extracted with dichloromethane, and the combined organic phases are washed successively with water and sat. sodium chloride soln. The solution is dried using sodium sulfate and concentrated to dryness. The crude product is purified by column chromatography (SiO2, n-heptane:MTBE=2:1), giving 7,8-difluoro-6-methoxymethoxychroman as a yellowish solid.